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Compound of Interest

Compound Name: A-803467

Cat. No.: B1664264 Get Quote

For laboratory professionals engaged in research and development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe working environment and

regulatory compliance. This document provides essential logistical and safety information for

the sodium channel blocker A-803467, focusing on its proper disposal.

A-803467 is a potent and selective NaV1.8 channel blocker used in neuroscience research.[1]

As with any chemical substance, it is critical to follow established safety protocols for its

disposal. While specific institutional guidelines should always be consulted, the following

procedures are based on the known properties of A-803467 and general best practices for

laboratory chemical waste management.

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of A-803467 is the

first step in ensuring its safe handling and disposal. The following table summarizes key

quantitative data for this compound.
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Property Value Source(s)

Molecular Formula C₁₉H₁₆ClNO₄ [2][3]

Molecular Weight 357.79 g/mol [4]

CAS Number 944261-79-4 [2][3][4]

Appearance Solid [1]

Storage Temperature -20°C or +4°C [2][4]

Solubility

   in DMSO ≥ 13.95 mg/mL to 100 mM [1][2][4]

   in Ethanol ≥ 2.29 mg/mL to 25 mM [1][2][4]

   in Water Insoluble [2]

Experimental Protocols: Proper Disposal Procedure
The proper disposal of A-803467, a chlorinated organic compound, requires that it be treated

as hazardous chemical waste. Under no circumstances should it be disposed of down the drain

or in regular trash.

Step 1: Personal Protective Equipment (PPE) Before handling A-803467, ensure you are

wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Collection All waste containing A-803467, including stock solutions, diluted

solutions, and contaminated consumables (e.g., pipette tips, tubes, gloves), must be collected

in a designated hazardous waste container.

Solid Waste: Collect pure A-803467 and any contaminated solid materials in a clearly

labeled, sealable container.
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Liquid Waste: Collect solutions of A-803467 in a compatible, leak-proof, and clearly labeled

waste container. Given its solubility, common liquid waste streams will likely contain Dimethyl

Sulfoxide (DMSO) or Ethanol. Ensure the waste container is compatible with these organic

solvents.

Step 3: Labeling The hazardous waste container must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: 5-(4-chlorophenyl)-N-(3,5-dimethoxyphenyl)furan-2-carboxamide

The CAS number: 944261-79-4

The primary hazards associated with the compound (refer to the Safety Data Sheet - SDS).

The accumulation start date.

Step 4: Storage Store the sealed hazardous waste container in a designated, well-ventilated,

and secure area, away from incompatible materials, until it is collected by your institution's

Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

Step 5: Waste Pickup Follow your institution's specific procedures for requesting a hazardous

waste pickup. Do not allow the waste to accumulate for an extended period.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of A-803467.
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A-803467 Disposal Workflow
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Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of A-803467
waste.

Disclaimer: This information is intended as a guide and is based on general principles of

laboratory safety. It is not a substitute for the official Safety Data Sheet (SDS) provided by the

manufacturer or the specific waste disposal protocols established by your institution. Always

consult your institution's Environmental Health and Safety (EHS) department for complete and

specific guidance. Several chemical suppliers, including Cayman Chemical, MP Biomedicals,

and Tocris Bioscience, indicate that an SDS for A-803467 is available.[2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1664264?utm_src=pdf-body
https://www.benchchem.com/product/b1664264?utm_src=pdf-body
https://www.caymanchem.com/product/10012588/a-803467
https://www.mpbio.com/us/a-803467-5-mg
https://www.tocris.com/products/a-803467_2976
https://www.benchchem.com/product/b1664264?utm_src=pdf-custom-synthesis
https://www.apexbt.com/a-803467.html
https://www.caymanchem.com/product/10012588/a-803467
https://www.mpbio.com/us/a-803467-5-mg
https://www.tocris.com/products/a-803467_2976
https://www.benchchem.com/product/b1664264#a-803467-proper-disposal-procedures
https://www.benchchem.com/product/b1664264#a-803467-proper-disposal-procedures
https://www.benchchem.com/product/b1664264#a-803467-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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